Cas no 2229015-35-2 (tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate
• CAS No: 2229015-35-2
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 5936386
• PubChem ID: 165700075
• Update Time: 2025-07-25

tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate
• 2229015-35-2
• tert-butyl N-[4-(2-azidoethyl)-2-hydroxyphenyl]carbamate
• EN300-1871482

• Inchi： 1S/C13H18N4O3/c1-13(2,3)20-12(19)16-10-5-4-9(8-11(10)18)6-7-15-17-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,19)
• InChI Key： DHRRXVAOUXJCHL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)CCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.13789045g/mol
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate (CAS No. 2229015-35-2)

tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate (CAS No. 2229015-35-2) is a specialized organic compound widely utilized in pharmaceutical research, bioconjugation, and material science. Its unique molecular structure, featuring an azidoethyl group and a hydroxyphenylcarbamate moiety, makes it a versatile intermediate for click chemistry applications. Researchers frequently employ this compound in the synthesis of targeted drug delivery systems, peptide modifications, and polymer functionalization due to its high reactivity and stability under controlled conditions.

The growing interest in click chemistry and bioconjugation techniques has propelled the demand for compounds like tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate. In recent years, its applications have expanded into proteomics and bioimaging, where it serves as a critical linker for labeling biomolecules. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions further enhances its utility in designing advanced therapeutic agents and diagnostic tools.

One of the most searched questions in scientific forums revolves around the synthetic pathways for tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate. Researchers often seek optimized protocols to achieve higher yields and purity. The compound is typically synthesized through a multi-step process involving the protection of the phenolic hydroxyl group, followed by the introduction of the azidoethyl side chain. Detailed spectroscopic data, including NMR and mass spectrometry results, are essential for verifying its structural integrity.

Another trending topic is the stability and storage conditions of CAS No. 2229015-35-2. Proper handling is crucial to maintain its reactivity, with recommendations to store it in a cool, dry environment away from light and moisture. The compound's shelf life can be extended by using inert atmospheres such as argon or nitrogen, which prevents degradation of the azido functional group.

In the context of drug discovery, tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate has gained attention for its role in developing antibody-drug conjugates (ADCs). Its ability to form stable triazole linkages with alkynes under mild conditions makes it ideal for constructing precise drug delivery systems. This aligns with the increasing focus on personalized medicine and targeted therapies, where minimizing off-target effects is paramount.

Environmental and safety considerations are also frequently discussed. While the compound is not classified as hazardous under standard regulations, researchers emphasize the importance of adhering to good laboratory practices (GLP) when handling azide-containing compounds. Proper ventilation and personal protective equipment (PPE) are recommended to mitigate potential risks during synthesis and application.

Future research directions for tert-butyl N-4-(2-azidoethyl)-2-hydroxyphenylcarbamate include exploring its potential in nanotechnology and smart materials. Its compatibility with bioorthogonal chemistry opens doors for innovative applications in biosensors and responsive drug release systems. As the scientific community continues to uncover its full potential, this compound remains a cornerstone in modern chemical and biological research.